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Compound of Interest

Compound Name: 2-Methylbiphenyl

Cat. No.: B165360

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of 2-
methylbiphenyl. The information contained herein is intended to be a valuable resource for
researchers, scientists, and professionals in the field of drug development and materials
science who require accurate and detailed thermodynamic data. This document summarizes
key quantitative data in structured tables, presents detailed methodologies for relevant
experiments, and includes visualizations of experimental workflows.

Core Thermodynamic Properties

2-Methylbiphenyl, a substituted aromatic hydrocarbon, possesses distinct thermodynamic
properties that are crucial for understanding its behavior in various chemical and physical
processes. These properties are fundamental for process design, safety analysis, and
computational modeling.

Data Presentation

The following tables summarize the key thermodynamic and physical properties of 2-
methylbiphenyl based on experimental data.

Table 1: General and Physical Properties of 2-Methylbiphenyl
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Property

Value

Source(s)

Molecular Formula

Ci3zHi2

[1]

Molecular Weight 168.234 g/mol [1]
Melting Point -0.2 °C (272.95 K) [2]
. _ 255.3 °C (528.45 K) at 760
Boiling Point [2]
mmHg
Density 1.012 - 1.015 g/cm3 at 20 °C [3]

Refractive Index

1.590-1.592 at 20 °C

[3]

Flash Point

107.22 °C (225 °F) TCC

[3]

logP (o/w)

4.14

[2]

Water Solubility

13.22 mg/L at 25 °C

(estimated)

[3]

Table 2: Thermodynamic Properties of 2-Methylbiphenyl

Property Value Temperature (K) Source(s)
Standard Molar
Enthalpy of Formation  133.5 + 2.5 kJ/mol 298.15 [4]
(9as)
Standard Molar
425.9 + 4.3 J/(mol-K) 298.15 [4]
Entropy (gas)
Heat Capacity (C
o pacity (Cp) 253.9 J/(mol-K) 298.15 [5]
(liquid)
Enthalpy of
T 56.4 kJ/mol 298.15 [6]
Vaporization (AvapH)
Enthalpy of Fusion
16.9 kJ/mol 272.95 [5]

(AfusH)
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Table 3: Vapor Pressure of 2-Methylbiphenyl

Temperature (°C) Vapor Pressure (mmHg) Source(s)
25 0.023 (estimated) [3]
20 0.3 [2]
100 <0.1 [7]

Experimental Protocols

The accurate determination of the thermodynamic properties of 2-methylbiphenyl relies on
precise experimental methodologies. The following sections detail the protocols for key
experiments.

Adiabatic Calorimetry for Heat Capacity Measurement

Adiabatic calorimetry is a highly accurate method for determining the heat capacity of a
substance as a function of temperature.[8][9]

Objective: To measure the heat capacity (Cp) of solid and liquid 2-methylbiphenyl over a
range of temperatures.

Apparatus:

Adiabatic calorimeter with a sample vessel

Platinum resistance thermometer

Heater for the sample vessel

Adiabatic shield with temperature control

Vacuum system

Data acquisition system

Procedure:
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A precisely weighed sample of high-purity 2-methylbiphenyl is sealed in the sample vessel
of the calorimeter.

The calorimeter is evacuated to minimize heat exchange by convection.

The sample is cooled to the starting temperature, typically near liquid helium or nitrogen
temperatures.

A known amount of electrical energy (Q) is supplied to the sample heater over a specific
time, causing a small increase in temperature (AT).

The temperature of the adiabatic shield is continuously adjusted to match the temperature of
the sample vessel, minimizing heat loss to the surroundings.[10]

The temperature of the sample is monitored with the platinum resistance thermometer until
thermal equilibrium is reached.

The heat capacity is calculated using the formula: Cp = Q / AT.

This process is repeated in small temperature increments to obtain the heat capacity as a
function of temperature.[5]

Bomb Calorimetry for Enthalpy of Combustion

Bomb calorimetry is used to determine the enthalpy of combustion of a substance at constant
volume.[3][11]

Objective: To determine the standard enthalpy of combustion of 2-methylbiphenyl.

Apparatus:

Parr-type bomb calorimeter

Oxygen cylinder with a pressure regulator

Sample cup (crucible)

Ignition wire (fuse)
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High-precision thermometer or temperature probe

Stirrer

Water bath (calorimeter bucket)

Pellet press

Procedure:

o A known mass of 2-methylbiphenyl (typically around 1 gram) is pressed into a pellet.[8]

e The pellet is placed in the sample cup inside the bomb calorimeter.

o Afuse wire of known length and mass is attached to the electrodes, with the wire in contact
with the sample.

e The bomb is sealed and pressurized with pure oxygen to approximately 30 atm.[12]

e The bomb is placed in a calorimeter bucket containing a precisely measured mass of water.

e The initial temperature of the water is recorded.

e The sample is ignited by passing an electric current through the fuse wire.

e The temperature of the water is monitored and recorded at regular intervals until it reaches a
maximum and then starts to cool.

e The heat capacity of the calorimeter (Ccal) is determined by combusting a standard
substance with a known enthalpy of combustion, such as benzoic acid.[13][14]

e The heat released by the combustion of 2-methylbiphenyl is calculated from the
temperature rise and the heat capacity of the calorimeter, with corrections for the heat of
combustion of the fuse wire and the formation of nitric acid.[12]

e The enthalpy of combustion at constant volume (AU) is then converted to the enthalpy of
combustion at constant pressure (AH).
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Static Method for Vapor Pressure Measurement

The static method directly measures the vapor pressure of a substance in equilibrium with its

condensed phase at a given temperature.[2][15]

Objective: To determine the vapor pressure of 2-methylbiphenyl as a function of temperature.

Apparatus:

Isoteniscope or a similar static vapor pressure apparatus

Thermostatically controlled bath

Pressure measurement device (e.g., manometer, pressure transducer)

Vacuum pump

Temperature probe

Procedure:

A sample of 2-methylbiphenyl is placed in the sample bulb of the isoteniscope.

The apparatus is connected to a vacuum pump, and the sample is degassed to remove any
dissolved air or volatile impurities.[16]

The sample bulb is immersed in the thermostatically controlled bath at the desired
temperature.

The system is allowed to reach thermal and phase equilibrium, at which point the pressure
reading stabilizes.

The vapor pressure is recorded from the pressure measurement device.

The temperature of the bath is then changed to a new setpoint, and the measurement is
repeated.

This process is carried out over a range of temperatures to obtain the vapor pressure curve.
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Mandatory Visualizations

The following diagrams, created using the DOT language, illustrate key experimental workflows
and logical relationships relevant to the determination of the thermodynamic properties of 2-

methylbiphenyl.

Sample Preparation

Synthesis of 2-Methylbiphenyl

Purification (e.g., Distillation, Recrystallization)

Characterization (NMR, GC-MS, etc.)

Calorimetric Measurements Vapor Pressure Measurement

Bomb Calorimetry

Adiabatic Calorimetry

Data Analysis and Property Derivation

Heat Capacity (Cp) Enthalpy of Combustion (AcH®) Vapor Pressure Data

Entropy (S°) Enthalpy of Formation (AfH®) Enthalpy of Vaporization (AvapH)

Gibbs Free Energy (G°)
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Workflow for the determination of thermodynamic properties.

Prepare Sample Pellet

Y
Weigh Sample and Fuse Wire

Y

Assemble and Pressurize Bomb with O2

Y

Place Bomb in Water-filled Calorimeter

Y

Record Initial Temperature

Y

Ignite Sample

Y

Record Temperature vs. Time

Y

Determine Corrected Temperature Rise (AT)

\
Calculate Heat Released (q = C_cal * AT)

Y
Apply Corrections (Fuse, Acid)

Y

Calculate AU_comb

\ 4

Calculate AH_comb

:
o
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Experimental workflow for bomb calorimetry.

Combine 2-Iodotoluene, Phenylboronic Acid,
and Copper Catalyst

:

Add High-Boiling Point Solvent (e.g., DMF, NMP)

¢

Heat Reaction Mixture to High Temperature (e.g., >150 °C)

¢

Maintain Temperature with Stirring for Several Hours

:

Cool Reaction Mixture to Room Temperature

:

Work-up: Quench, Extract with Organic Solvent

:

Purify Crude Product (e.g., Column Chromatography, Distillation)

¢

Characterize Product (NMR, GC-MS)

:
D
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Workflow for the synthesis of 2-Methylbiphenyl via Ullmann coupling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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